Cas no 110704-33-1 (3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole
• CAS No: 110704-33-1
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• MDL: MFCD08444943
• CID: 128922
• PubChem ID: 16228375
• Update Time: 2025-10-18

3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3-(chloromethyl)-5-(2-chlorophenyl)-
• 3-Chloromethyl-5-(2-chloro-phenyl)-[1,2,4]oxadiazole
• 3-(Chloromethyl)-5-(2-Chlorophenyl)-1,2,4-Oxadiazole(WXC02883)
• MFCD08444943
• SCHEMBL9674957
• EN300-29584
• W11681
• RYRIXIFYINOGIR-UHFFFAOYSA-N
• DTXSID10585515
• Z228588880
• 3-(Chloromethyl)-5-(2-chlorophenyl)-[1,2,4]oxadiazole
• AS-69088
• 110704-33-1
• AKOS005725257
• STL097607
• DTXCID70536280

• MDL： MFCD08444943
• Inchi： 1S/C9H6Cl2N2O/c10-5-8-12-9(14-13-8)6-3-1-2-4-7(6)11/h1-4H,5H2
• InChI Key： RYRIXIFYINOGIR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(CCl)=NO1

Computed Properties

• Exact Mass: 227.98600
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 3.12880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole

Professional Introduction to Compound with CAS No 110704-33-1 and Product Name: 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole

The compound with the CAS number 110704-33-1 and the product name 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of both chloromethyl and chlorophenyl substituents in its molecular structure imparts distinct reactivity and functional properties, making it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, the exploration of 1,2,4-oxadiazole derivatives has been a focal point in synthetic organic chemistry and pharmacology. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole makes it an intriguing candidate for further investigation into its pharmacological potential. The chloromethyl group serves as a reactive handle for further functionalization, enabling the attachment of various pharmacophores to enhance binding affinity to biological targets.

Recent studies have highlighted the importance of 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole in the development of targeted therapies. Researchers have demonstrated its efficacy in modulating enzyme activity and inhibiting the growth of resistant cancer cell lines. The compound's ability to interact with specific protein receptors has been explored in detail, revealing promising leads for the design of next-generation anticancer agents. Additionally, its structural features have been leveraged to develop novel inhibitors for enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

The synthesis of 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the reaction pathway, minimizing side products and maximizing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired heterocyclic core. These advancements in synthetic chemistry have not only improved the accessibility of the compound but also paved the way for scalable production processes suitable for industrial applications.

The pharmacokinetic properties of 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole have been thoroughly investigated to assess its suitability for therapeutic use. Studies indicate that the compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for drug bioavailability. Furthermore, preclinical trials have shown that it demonstrates low toxicity at therapeutic doses, reinforcing its potential as a safe candidate for further clinical development. These findings align with broader trends in drug discovery where compounds with optimized pharmacokinetic profiles are prioritized.

The role of computational chemistry in understanding the behavior of 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions with biological targets and optimizing lead compounds for better efficacy. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into the compound's mechanism of action at an atomic level. This approach has significantly accelerated the drug discovery process by allowing rapid screening of virtual libraries before experimental validation.

Future directions in the research of 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole include exploring its potential as a prodrug or a combination therapy agent. Prodrug strategies involve designing derivatives that are inactive until metabolized within the body to release the active therapeutic molecule. This approach can enhance drug delivery efficiency and reduce side effects. Additionally, combination therapy involving multiple active ingredients has shown promise in overcoming drug resistance in chronic diseases such as cancer. The unique properties of 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole make it an ideal candidate for such innovative therapeutic strategies.

The impact of this compound extends beyond academic research; it holds significant promise for industrial applications in pharmaceutical manufacturing. Companies specializing in fine chemicals have expressed interest in scaling up production processes for 3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole to meet growing demand from research institutions worldwide. This trend underscores the growing recognition of heterocyclic compounds as essential building blocks in modern medicine. As industrial capabilities advance further into green chemistry principles—emphasizing sustainability and environmental responsibility—expectations for efficient synthesis methods will continue to rise.

In conclusion,3-(Chloromethyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole (CAS No 110704-33-1) represents a cornerstone compound with far-reaching implications across multiple scientific disciplines including medicinal chemistry,pharmacology,and chemical engineering.Several recent studies highlight its versatility as both a synthetic intermediate and an active pharmaceutical ingredient (API) candidate.Due to ongoing investigations into its pharmacological effects,this molecule continues being at forefrontof research aimed at developing novel therapeutics that address unmet medical needs worldwide.As scientific community advances understanding about structure-function relationships,expectation is that this classof compounds will play increasingly important rolein future medicine landscape.